Cas no 81012-89-7 (1-Naphthyl phosphate monosodium salt monohydrate)

• Product Name: 1-Naphthyl phosphate monosodium salt monohydrate
• CAS No: 81012-89-7
• MF: C₁₀H₁₁NaO₅P
• MW: 265.154875040054
• MDL: MFCD00150615
• CID: 60284
• PubChem ID: 87573787
• Update Time: 2025-11-02

1-Naphthyl phosphate monosodium salt monohydrate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthyl phosphate monosodium salt monohydrate
• Monosodium 1-Naphthyl Phosphate Monohydrate[Substrate for Phosphatase]
• 1-Naphthyl phsophoric acid sodium salt
• 1-Naphthyl Phosphate
• 1-Naphthylphosphate,monosodiumsalt
• 1-Naphthylphosphoric Acid MonosodiuM Salt
• α-Naphthyl phosphate monosodium salt monohydrate
• Sodium 1-naphthyl phosphate monohydrate
• 1-Naphthylphosphoric Acid Monosodium Salt Monohydrate
• Phosphoric Acid 1-Naphthyl Ester Monosodium Salt Monohydrate
• Sodium 1-Naphthyl Hydrogen Phosphate Monohydrate
• SODIUM HYDRATE NAPHTHALEN-1-YL HYDROGEN PHOSPHATE
• 1-Naphthyl phosphate monosodium salt monohydrate, >=98% (titration), powder
• Sodiumnaphthalen-1-ylhydrogenphosphatehydrate
• AKOS025244062
• J-610015
• Sodium naphthalen-1-yl hydrogenphosphate hydrate
• alpha-Naphthyl acid phosphate monosodium
• 81012-89-7
• 1-Naphthyl phosphate monosodium salt 1-hydrate,reag.
• N-2400
• MFCD00150615
• 1-Naphthyl phosphate, monosodium salt monohydrate
• 1-Naphthyl phosphate monosodium salt monohydrate, >=98.0% (HPLC)
• SCHEMBL13736613
• AS-67946
• A864618
• sodium;naphthalen-1-yl hydrogen phosphate;hydrate
• 1-Naphthalenol, dihydrogen phosphate, monosodium salt, monohydrate (9CI)
• Sodium 1-naphthenyl phosphate hydrate (1:1:1) (ACI)
• NSWUDGODQXQNON-UHFFFAOYSA-M

• MDL： MFCD00150615
• Inchi： 1S/C10H9O4P.Na.H2O/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10;;/h1-7H,(H2,11,12,13);;1H2
• InChI Key： OPNXTLGVPHOLCQ-UHFFFAOYSA-N
• SMILES： [Na].O=P(OC1C2C(=CC=CC=2)C=CC=1)(O)O.O

Computed Properties

• Exact Mass: 264.01600
• Monoisotopic Mass: 246.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Color/Form: White to off white powder
• Density: 1.5100
• Melting Point: 189-191 ºC
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 226.6ºC
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: Soluble in water.
• PSA: 88.63000
• LogP: 2.68520
• Solubility: H2O: 50 mg/mL

1-Naphthyl phosphate monosodium salt monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Naphthyl phosphate monosodium salt monohydrate

Comprehensive Analysis of 1-Naphthyl phosphate monosodium salt monohydrate (CAS No. 81012-89-7)

1-Naphthyl phosphate monosodium salt monohydrate (CAS No. 81012-89-7) is a vital biochemical reagent widely used in enzymatic assays, particularly as a substrate for alkaline phosphatase (ALP). This compound, often referred to as 1-Naphthyl phosphate sodium salt, plays a critical role in diagnostic applications, including ELISA and immunohistochemistry. Its monohydrate form ensures stability and solubility, making it a preferred choice for researchers and clinicians alike.

In recent years, the demand for high-purity phosphatase substrates has surged due to advancements in biomedical research and diagnostic technologies. Users frequently search for terms like "1-Naphthyl phosphate solubility", "ALP substrate alternatives", and "best practices for enzymatic assays", reflecting the growing interest in optimizing laboratory workflows. This compound's compatibility with colorimetric detection systems further enhances its utility in high-throughput screening (HTS) environments.

The chemical structure of 1-Naphthyl phosphate monosodium salt monohydrate features a naphthalene ring coupled with a phosphate group, which undergoes hydrolysis in the presence of ALP to yield 1-naphthol. This reaction is pivotal in enzyme-linked immunosorbent assays (ELISAs), where it generates measurable signals for analyte quantification. Researchers often inquire about "storage conditions for phosphatase substrates" or "how to prepare 1-Naphthyl phosphate solutions", emphasizing the need for precise handling to maintain reagent integrity.

From an industrial perspective, CAS No. 81012-89-7 is manufactured under stringent quality controls to meet pharmaceutical-grade standards. Its applications extend to cancer research, where ALP activity serves as a biomarker for tumor progression. Searches related to "ALP inhibitors in oncology" or "naphthyl phosphate derivatives in drug discovery" highlight its relevance in cutting-edge therapeutic development. Additionally, its role in environmental monitoring (e.g., detecting water contamination) aligns with global sustainability trends.

For laboratory safety, users should note that 1-Naphthyl phosphate monosodium salt monohydrate requires storage at 2–8°C in airtight containers to prevent degradation. FAQs like "Is 1-Naphthyl phosphate light-sensitive?" or "How to troubleshoot low signal in ALP assays?" are common among new adopters. Best practices include using freshly prepared solutions and validating assay conditions with positive controls.

In summary, 1-Naphthyl phosphate monosodium salt monohydrate (CAS No. 81012-89-7) remains indispensable in life sciences due to its reliability and versatility. Whether for diagnostic kits, academic research, or industrial bioprocessing, this compound continues to support innovations aligned with today's precision medicine and automated diagnostics paradigms.